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Compound of Interest

Compound Name: 1-Bromo-3-hexene

Cat. No.: B2517785

Essential Safety and Handling Guide for 1-
Bromo-3-hexene

Disclaimer: This document provides immediate safety and logistical information for handling 1-
Bromo-3-hexene in a laboratory setting. The following guidance is based on the known
hazards of this chemical and data from closely related compounds due to the absence of a
comprehensive Safety Data Sheet (SDS) specifically for 1-Bromo-3-hexene. Researchers,
scientists, and drug development professionals should always consult with their institution's
safety office and refer to all available safety literature before handling any chemical.

Core Safety Information

1-Bromo-3-hexene is classified as a flammable liquid and vapor that can cause skin irritation,
serious eye irritation, and may lead to respiratory irritation.[1] Adherence to strict safety
protocols is essential to minimize risk.

Physical and Chemical Properties

Molecular Formula CeH11Br
Molecular Weight 163.06 g/mol [1]
Appearance Data not available
Odor Data not available
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GHS Hazard Statements

H226 Flammable liquid and vapor[1]
H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]
H335 May cause respiratory irritation[1]

Operational Plan: Handling 1-Bromo-3-hexene

1.

Engineering Controls:
Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3]

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[4]

Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition of
flammable vapors.[2]

. Personal Protective Equipment (PPE):
Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][5]
Skin Protection:
o Wear a flame-retardant lab coat and consider impervious clothing.[3]

o Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of
degradation or puncture before and during use.[3][5]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an organic vapor cartridge.

. Safe Work Practices:

Avoid contact with skin, eyes, and clothing.[3]
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Do not inhale vapors or mists.[3]

Keep the chemical away from heat, sparks, and open flames.[4]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Wash hands thoroughly after handling.

Disposal Plan

All waste containing 1-Bromo-3-hexene must be treated as hazardous waste.
» Waste Collection:

o Collect all liquid waste, including any contaminated solvents, in a designated, properly
labeled, and sealed container.

o Collect any solid waste, such as contaminated gloves, paper towels, or absorbent
materials, in a separate, clearly labeled, and sealed container.

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from sources
of ignition and incompatible materials.

» Disposal: Dispose of all waste through your institution's hazardous waste management
program. Do not pour 1-Bromo-3-hexene or its solutions down the drain.[2] Contaminated
packaging should be disposed of as unused product.[5]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing and wash it before reuse. If skin irritation occurs, get medical advice/attention.[2]
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 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Call a poison center or doctor/physician
if you feel unwell.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill Response Workflow

Caption: Workflow for handling a chemical spill of 1-Bromo-3-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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